Cas no 91716-48-2 (Ethanol, 2,2'-[(2,4,6-trinitro-1,3-phenylene)diimino]bis-)

• Product Name: Ethanol, 2,2'-[(2,4,6-trinitro-1,3-phenylene)diimino]bis-
• CAS No: 91716-48-2
• MF: C₁₀H₁₃N₅O₈
• MW: 331.238921880722
• CID: 786713
• PubChem ID: 19915235
• Update Time: 2025-04-19

Ethanol, 2,2'-[(2,4,6-trinitro-1,3-phenylene)diimino]bis- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2,2'-[(2,4,6-trinitro-1,3-phenylene)diimino]bis-
• 2-[3-(2-hydroxyethylamino)-2,4,6-trinitroanilino]ethanol
• 91716-48-2
• 2,2'-[(2,4,6-Trinitro-1,3-phenylene)diazanediyl]di(ethan-1-ol)
• DTXSID50601283
• SCHEMBL9637744
• 1,3-bis(2-hydroxyethylamino)-2,4,6-trinitro-benzene

• Inchi： 1S/C10H13N5O8/c16-3-1-11-8-6(13(18)19)5-7(14(20)21)9(12-2-4-17)10(8)15(22)23/h5,11-12,16-17H,1-4H2
• InChI Key： WTNKTVNPIYDCJF-UHFFFAOYSA-N
• SMILES： OCCNC1C(=CC(=C(C=1[N+](=O)[O-])NCCO)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 331.07641239g/mol
• Monoisotopic Mass: 331.07641239g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 202Ų